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Compound of Interest

Compound Name: GAT211

Cat. No.: B1674636 Get Quote

Introduction

GAT211 is a novel small molecule that functions as both an agonist and a positive allosteric

modulator (PAM) at the cannabinoid receptor 1 (CB1).[1][2] It is a racemic mixture composed of

GAT228, an allosteric agonist, and GAT229, a positive allosteric modulator.[3][4] This dual

activity makes GAT211 a valuable tool for studying the endocannabinoid system, with potential

therapeutic applications in neuropathic pain, inflammation, and glaucoma.[5][6][7] Accurate and

consistent preparation of GAT211 stock solutions is critical for obtaining reproducible results in

in vitro assays. These notes provide detailed protocols for the solubilization and storage of

GAT211 and the preparation of working solutions for cell-based experiments.

Physicochemical and Solubility Data
Proper handling and solubilization of GAT211 begin with understanding its fundamental

properties. The data below has been compiled from various suppliers and publications.

Table 1: Physicochemical and Solubility Properties of GAT211
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Property Value Reference

Formal Name
3-(2-nitro-1-phenylethyl)-2-

phenyl-1H-indole
[1][2]

Molecular Formula C₂₂H₁₈N₂O₂ [1][2][8]

Molecular Weight 342.4 g/mol [1][2]

Appearance Crystalline solid [1]

Long-Term Storage (Solid) -20°C (stable for ≥ 4 years) [1]

Solubility in DMSO 10 - 100 mg/mL [1][2][6][8]

Solubility in DMF ~25 mg/mL [1][2]

Solubility in Ethanol ~5 mg/mL [1][2]

Aqueous Solubility

Sparingly soluble. Approx. 0.25

mg/mL in a 1:3 solution of

DMF:PBS (pH 7.2).

[1]

Note on DMSO Solubility: There is a noted discrepancy in reported solubility values for DMSO.

While some sources indicate a solubility of approximately 10 mg/mL, others report up to 100

mg/mL, potentially requiring sonication.[1][8] It is recommended to start with a lower

concentration and confirm complete dissolution before attempting higher concentrations.

Experimental Protocols
Protocol for Preparing a High-Concentration Primary
Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a concentrated stock solution in an organic solvent,

which can be stored for long periods and used for subsequent dilutions.

Materials:

GAT211 (crystalline solid)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom microcentrifuge tubes or cryovials

Analytical balance

Calibrated micropipettes

Vortex mixer

Sonicator (optional, for aiding dissolution)

Procedure:

Equilibration: Allow the vial of GAT211 solid to equilibrate to room temperature for at least

15-20 minutes before opening to prevent condensation.

Calculation: Calculate the required volume of DMSO to add. To prepare a 10 mM stock

solution:

Volume (L) = Mass (g) / (Molar Concentration (mol/L) * Molecular Weight ( g/mol ))

For 1 mg of GAT211 (0.001 g):

Volume (L) = 0.001 g / (0.010 mol/L * 342.4 g/mol ) = 0.000292 L = 292 µL

Therefore, add 292 µL of DMSO to 1 mg of GAT211 to yield a 10 mM solution.

Weighing: Carefully weigh the desired amount of GAT211 solid in a sterile microfuge tube.

Dissolution: Add the calculated volume of DMSO to the tube containing the GAT211 solid.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If dissolution is difficult, brief sonication in a water bath may be

applied.[8] The resulting solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the primary stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile cryovials.[7]
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[7][8]

Start: Equilibrate GAT211
to Room Temperature

1. Weigh GAT211 Solid

2. Add Calculated
Volume of DMSO

3. Vortex / Sonicate
Until Dissolved

4. Aliquot into
Single-Use Volumes

5. Store at -20°C or -80°C

End: 10 mM Primary Stock

Click to download full resolution via product page

Caption: Workflow for preparing a GAT211 primary stock solution.
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Protocol for Preparing Aqueous Working Solutions for In
Vitro Assays
GAT211 is sparingly soluble in aqueous buffers, necessitating a serial dilution from a

concentrated organic stock.[1] It is crucial to ensure the final concentration of the organic

solvent (e.g., DMSO) is low (typically <0.5%, ideally <0.1%) and consistent across all

experimental conditions, including the vehicle control.

Materials:

10 mM GAT211 primary stock solution in DMSO

Sterile cell culture medium or assay buffer

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thaw Primary Stock: Thaw one aliquot of the 10 mM primary stock solution at room

temperature.

Prepare Intermediate Dilution: Prepare an intermediate dilution of the stock solution in the

desired assay buffer or cell culture medium. For example, to prepare a 100 µM intermediate

solution from a 10 mM stock, perform a 1:100 dilution (e.g., 2 µL of 10 mM stock + 198 µL of

buffer).

Important: Add the stock solution to the buffer while vortexing to prevent precipitation of

the compound.

Prepare Final Working Solutions: Use the intermediate dilution to prepare the final

concentrations required for the experiment. For example, to prepare a 1 µM final working

solution from a 100 µM intermediate, perform another 1:100 dilution (e.g., 5 µL of 100 µM

intermediate + 495 µL of buffer).
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Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the

highest concentration GAT211 working solution.

Immediate Use: Aqueous solutions of GAT211 are not recommended for storage; they

should be prepared fresh for each experiment and used immediately.[1]

Preparation Steps

10 mM Primary Stock
(in DMSO)

Intermediate Dilution
(e.g., 100 µM in Buffer)

Final Working Solutions
(e.g., 0.1-10 µM in Buffer)

Add to In Vitro Assay
(e.g., cell culture)

Click to download full resolution via product page

Caption: Serial dilution workflow for preparing aqueous working solutions.

GAT211 Mechanism of Action
GAT211 modulates CB1 receptor signaling through a unique dual mechanism. It binds to an

allosteric site on the receptor, distinct from the orthosteric site where endogenous cannabinoids

(like anandamide and 2-AG) bind.[4] This interaction has two consequences:
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Positive Allosteric Modulation (PAM): It enhances the binding and/or efficacy of orthosteric

agonists.[2][4]

Direct Agonism: It can directly activate the CB1 receptor, leading to downstream signaling

events such as the inhibition of adenylyl cyclase (decreasing cAMP) and the recruitment of

β-arrestin.[1][7] The EC₅₀ values for GAT211-induced cAMP and β-arrestin2 activation are

260 nM and 650 nM, respectively.[6][8]
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Caption: GAT211 signaling at the CB1 receptor.

Safety Precautions
This material should be considered hazardous until further information becomes available.[1]

Do not ingest, inhale, or allow contact with eyes or skin.[1] Standard personal protective

equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at all times
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when handling GAT211. All handling should be performed in a chemical fume hood. Wash

hands thoroughly after handling.[1] Please review the complete Safety Data Sheet (SDS)

provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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